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In-Depth Technical Guide: 1-Amino-2-
propanethiol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Amino-2-propanethiol hydrochloride is a chemical compound of interest within the broader

class of aminothiols. This technical guide provides a summary of its core chemical structure

and molecular weight. Despite extensive investigation, detailed experimental data regarding its

physicochemical properties, spectral characteristics, and specific biological activities are not

readily available in the public domain. This document presents the confirmed foundational data

and offers a general context on the potential relevance of aminothiols in research and drug

development, while clearly noting the existing data gaps for this specific molecule.

Chemical Structure and Molecular Properties
1-Amino-2-propanethiol hydrochloride is the hydrochloride salt of 1-Amino-2-propanethiol.

The structure consists of a propane backbone with an amino group attached to the first carbon

and a thiol group at the second carbon. The hydrochloride salt form enhances the stability and

solubility of the compound.

Chemical Structure:
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Molecular Formula: C₃H₁₀ClNS[1]

Molecular Weight: 127.64 g/mol [1][2]

Physicochemical Data
A comprehensive set of experimentally determined physicochemical properties for 1-Amino-2-
propanethiol hydrochloride is not available in peer-reviewed literature or chemical

databases. The following table summarizes the available computed and basic data.

Property Value Source

Molecular Formula C₃H₁₀ClNS [1]

Molecular Weight 127.64 g/mol [1][2]

CAS Number 4146-16-1

Melting Point Data not available

Boiling Point Data not available

Water Solubility Data not available

Physical Appearance Data not available

Spectral Analysis
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, IR) for 1-Amino-
2-propanethiol hydrochloride are not publicly available. For researchers planning to

synthesize or work with this compound, generating this analytical data would be a critical step

for structure confirmation and purity assessment.

Experimental Protocols
Detailed experimental protocols for the synthesis of 1-Amino-2-propanethiol hydrochloride
are not described in readily accessible scientific literature. General synthetic routes for

aminothiols may be adaptable, but a specific, validated protocol for this molecule has not been

identified. Similarly, no experimental protocols for its use in biological or chemical assays have

been found.
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Biological Activity and Signaling Pathways
There is no specific information in the scientific literature regarding the biological activity,

mechanism of action, or associated signaling pathways for 1-Amino-2-propanethiol
hydrochloride.

However, the broader class of aminothiols is known for various biological activities, primarily

related to their antioxidant and metal-chelating properties. These compounds can play a role in:

Radioprotection: Some aminothiols can mitigate the damaging effects of ionizing radiation.

Antioxidant Effects: The thiol group can act as a reducing agent, neutralizing reactive oxygen

species.

Metal Chelation: Aminothiols can bind to heavy metal ions, a property utilized in the

treatment of heavy metal poisoning.

Due to the lack of specific data, a logical workflow for initial investigation of this compound is

proposed.
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Proposed workflow for the characterization of 1-Amino-2-propanethiol hydrochloride.

Conclusion
1-Amino-2-propanethiol hydrochloride is a sparsely documented chemical compound. While

its fundamental chemical identity is established, a significant void exists in the scientific

literature regarding its experimental properties, analytical data, and biological function. This

guide serves to summarize the available information and highlight the areas requiring further

investigation for researchers and professionals in drug development. The general properties of
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aminothiols suggest potential for antioxidant and chelating activities, but these have not been

experimentally confirmed for this specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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